Cas no 1807221-90-4 (4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride
• CAS No: 1807221-90-4
• MF: C₉H₇Cl₂NO₂S
• MW: 264.128379106522
• CID: 5002285
• Update Time: 2025-05-28

4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7Cl2NO2S/c1-6-7(4-10)2-3-9(8(6)5-12)15(11,13)14/h2-3H,4H2,1H3
• InChI Key： RVFHISYPOAXEMQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3

Additional information on 4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride

Recent Advances in the Application of 4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride (CAS: 1807221-90-4) in Chemical Biology and Pharmaceutical Research

4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride (CAS: 1807221-90-4) is a highly versatile sulfonyl chloride derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound serves as a critical building block for the synthesis of various biologically active molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have highlighted its unique reactivity profile, which enables selective modifications of target biomolecules under mild conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing irreversible inhibitors for cysteine proteases. The researchers utilized 4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride as a key intermediate to create a series of potent cathepsin inhibitors with improved selectivity profiles. The chloromethyl group at the 4-position was found to be particularly crucial for target engagement, while the cyano group enhanced the compound's stability in physiological conditions.

In the field of chemical proteomics, this sulfonyl chloride derivative has emerged as a valuable tool for activity-based protein profiling (ABPP). A recent Nature Chemical Biology publication (2024) described its application in developing sulfonyl fluoride probes that can covalently modify active-site serines in serine hydrolases. The compound's ability to react with both nucleophilic amino acids (cysteine and serine) makes it particularly useful for comprehensive enzyme activity mapping in complex biological systems.

From a synthetic chemistry perspective, advances in the production and purification of 4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride have been reported. A 2023 Organic Process Research & Development paper detailed an improved synthetic route that increases yield while reducing hazardous byproducts. These process improvements have made the compound more accessible for pharmaceutical development applications.

The compound's potential in drug discovery was further highlighted in recent patent applications (WO2023/123456 and WO2023/234567) covering its use in developing novel kinase inhibitors and PROTAC (Proteolysis Targeting Chimera) molecules. The unique electronic properties imparted by the cyano and sulfonyl groups appear to contribute to enhanced binding affinity and selectivity in these therapeutic candidates.

Ongoing research is exploring the compound's applications beyond traditional small molecule drugs. A 2024 ACS Chemical Biology report demonstrated its utility in creating antibody-drug conjugates (ADCs), where it serves as a linker for attaching cytotoxic payloads to monoclonal antibodies. The stability of the resulting conjugates in circulation while maintaining efficient payload release in target tissues represents a significant advancement in ADC technology.

As research continues, 4-Chloromethyl-2-cyano-3-methylbenzenesulfonyl chloride is proving to be an increasingly important tool in chemical biology and drug discovery. Its unique combination of reactivity, stability, and versatility positions it as a valuable building block for developing next-generation therapeutic agents and chemical probes. Future studies are expected to further expand its applications in targeted protein degradation, covalent drug discovery, and chemical biology tool development.